Cas no 1194687-77-8 (6-Chloro-N-(3-isopropoxyphenyl)pyrazine-2-carboxamide)

• Product Name: 6-Chloro-N-(3-isopropoxyphenyl)pyrazine-2-carboxamide
• CAS No: 1194687-77-8
• MF: C₁₄H₁₄ClN₃O₂
• MW: 291.732861995697
• CID: 3167907
• PubChem ID: 84820020
• Update Time: 2025-11-07

6-Chloro-N-(3-isopropoxyphenyl)pyrazine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• GMNKLGQYDACFPS-UHFFFAOYSA-N
• 6-Chloro-N-(3-isopropoxyphenyl)pyrazine-2-carboxamide
• 6-chloro-N-[3-(propan-2-yloxy)phenyl]pyrazine-2-carboxamide
• SCHEMBL1134481
• 1194687-77-8

• Inchi： 1S/C14H14ClN3O2/c1-9(2)20-11-5-3-4-10(6-11)17-14(19)12-7-16-8-13(15)18-12/h3-9H,1-2H3,(H,17,19)
• InChI Key： GMNKLGQYDACFPS-UHFFFAOYSA-N
• SMILES： ClC1=CN=CC(C(NC2=CC=CC(=C2)OC(C)C)=O)=N1

Computed Properties

• Exact Mass: 291.0774544Da
• Monoisotopic Mass: 291.0774544Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 64.1Ų

Additional information on 6-Chloro-N-(3-isopropoxyphenyl)pyrazine-2-carboxamide

Introduction to 6-Chloro-N-(3-isopropoxyphenyl)pyrazine-2-carboxamide (CAS No. 1194687-77-8)

6-Chloro-N-(3-isopropoxyphenyl)pyrazine-2-carboxamide is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. With the CAS number 1194687-77-8, this compound represents a unique structural motif that combines a chlorinated pyrazine core with an isopropoxyphenyl substituent, making it a promising candidate for further exploration in drug discovery and development. The pyrazine ring, known for its biological activity, is a key scaffold in many pharmacologically relevant molecules, while the chloro and isopropoxy functional groups introduce additional layers of reactivity and potential interactions with biological targets.

The synthesis of 6-Chloro-N-(3-isopropoxyphenyl)pyrazine-2-carboxamide involves a series of well-defined chemical transformations that highlight the versatility of modern synthetic methodologies. The process typically begins with the preparation of the pyrazine-2-carboxylic acid derivative, which is then subjected to chlorination to introduce the chloro substituent at the 6-position. Subsequent nucleophilic substitution reactions allow for the introduction of the 3-isopropoxyphenyl group, resulting in the desired product. This synthetic route underscores the importance of carefully selected reagents and reaction conditions to ensure high yield and purity, which are critical for pharmaceutical applications.

In recent years, there has been growing interest in exploring the pharmacological potential of pyrazine derivatives due to their diverse biological activities. 6-Chloro-N-(3-isopropoxyphenyl)pyrazine-2-carboxamide has been studied for its potential role as an intermediate in the synthesis of more complex molecules with therapeutic properties. For instance, researchers have investigated its ability to modulate enzyme activity and interact with specific binding sites in biological systems. The presence of both electron-withdrawing (chloro) and electron-donating (isopropoxy) groups on the pyrazine ring suggests that this compound may exhibit a range of pharmacological effects, making it a valuable tool for medicinal chemists.

One of the most compelling aspects of 6-Chloro-N-(3-isopropoxyphenyl)pyrazine-2-carboxamide is its structural flexibility, which allows for further derivatization to create novel analogs with enhanced or modified biological profiles. By altering the substitution patterns or introducing additional functional groups, chemists can fine-tune the properties of this compound to target specific therapeutic areas. For example, modifications at the 3-isopropoxyphenyl moiety could influence its solubility, metabolic stability, or binding affinity to biological targets. Such modifications are essential for optimizing drug candidates for clinical use.

The compound's relevance extends beyond academic research; it also holds promise for industrial applications in drug development pipelines. The ability to synthesize 6-Chloro-N-(3-isopropoxyphenyl)pyrazine-2-carboxamide efficiently and on a scalable basis is crucial for its adoption in commercial settings. Advances in synthetic chemistry have enabled more streamlined production methods, reducing costs and improving accessibility. These developments are particularly important as pharmaceutical companies seek to develop new treatments for various diseases.

Recent studies have also highlighted the importance of computational methods in understanding the behavior of 6-Chloro-N-(3-isopropoxyphenyl)pyrazine-2-carboxamide and its derivatives. Molecular modeling techniques can predict how this compound might interact with biological targets at the atomic level, providing insights into its potential pharmacological effects. Such computational approaches complement experimental work by allowing researchers to test hypotheses virtually before conducting costly laboratory experiments. This integration of computational chemistry with traditional wet chemistry has accelerated the pace of drug discovery significantly.

The future prospects for 6-Chloro-N-(3-isopropoxyphenyl)pyrazine-2-carboxamide are bright, with ongoing research exploring its potential applications in various therapeutic areas. Its unique structural features make it a versatile building block for more complex drug molecules, and its known biological activities suggest it could be used to treat conditions ranging from infectious diseases to chronic disorders. As our understanding of molecular interactions continues to grow, so too will our ability to harness compounds like this one for therapeutic benefit.

In conclusion,6-Chloro-N-(3-isopropoxyphenyl)pyrazine-2-carboxamide (CAS No. 1194687-77-8) represents a significant advancement in pharmaceutical chemistry and medicinal research. Its synthesis, pharmacological potential, and structural flexibility make it a valuable asset in the quest for new treatments. With continued innovation in synthetic methodologies and computational techniques, 6-Chloro-N-(3-isopropoxyphenyl)pyrazine-2-carboxamide is poised to play an important role in future drug development efforts.